Cas no 2703774-32-5 (1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde)

• Product Name: 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde
• CAS No: 2703774-32-5
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD34550879
• CID: 5465042
• PubChem ID: 165945298
• Update Time: 2025-06-08

1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde
• Z4486397007

• MDL： MFCD34550879
• Inchi： 1S/C7H11N3O/c1-7(2,3)10-6(4-11)8-5-9-10/h4-5H,1-3H3
• InChI Key： SNTPZIMGOURHPE-UHFFFAOYSA-N
• SMILES： O=CC1=NC=NN1C(C)(C)C

Computed Properties

• Exact Mass: 153.090211983 g/mol
• Monoisotopic Mass: 153.090211983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.8
• Molecular Weight: 153.18

Additional information on 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde

Professional Introduction to Compound with CAS No 2703774-32-5 and Product Name: 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde

The compound with the CAS number 2703774-32-5 and the product name 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic aldehyde derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The 1,2,4-triazole core is a well-studied scaffold known for its versatility in drug design, while the presence of a tert-butyl group and an aldehyde functionality introduces additional reactivity and functionalization possibilities. This combination makes it a valuable candidate for further exploration in the development of novel therapeutic agents.

Recent research has highlighted the importance of 1H-1,2,4-triazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The aldehyde group in 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological properties. For instance, the aldehyde functionality can be readily converted into other functional groups such as carboxylic acids, esters, or amides through oxidation or reduction reactions. This flexibility is particularly useful in drug discovery pipelines where rapid diversification of molecular structures is often required.

The tert-butyl group attached to the triazole ring provides steric hindrance and electronic modulation, which can influence the compound's interactions with biological targets. Such structural features are often employed to enhance binding affinity and selectivity in drug design. In particular, the tert-butyl group can help stabilize certain conformations of the molecule, improving its pharmacokinetic properties. This is particularly relevant in the context of developing small molecule inhibitors that require precise interactions with protein targets. The combination of these structural elements makes 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde a promising candidate for further investigation.

Current studies in medicinal chemistry have demonstrated that triazole derivatives exhibit a wide range of biological activities. For example, some triazole-based compounds have shown efficacy against resistant bacterial strains by inhibiting essential metabolic pathways. The presence of an aldehyde group in 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde allows for further derivatization into Schiff bases or other heterocyclic systems known to possess significant biological activity. These derivatives can be explored for their potential as kinase inhibitors or as modulators of other enzyme systems relevant to diseases such as cancer and inflammation.

In addition to their antimicrobial properties, triazole derivatives have also been investigated for their potential as anticancer agents. The ability of these compounds to disrupt essential cellular processes has made them attractive candidates for therapeutic intervention. The structural motif of 1H-1,2,4-triazole is known to interact with various biological targets, including enzymes and receptors involved in cell proliferation and survival. The aldehyde group provides an opportunity to link this scaffold to other pharmacophores that can enhance its potency or selectivity against specific cancer cell lines.

The synthesis of 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde involves multi-step organic transformations that highlight the compound's synthetic utility. The tert-butyl group can be introduced via Friedel-Crafts alkylation or by using tert-butyl halides in nucleophilic substitution reactions. The triazole ring itself can be synthesized using classical methods such as cyclocondensation reactions between hydrazines and nitrile oxides or via metal-catalyzed cross-coupling reactions. The final step involves forming the aldehyde functionality through oxidation of a methyl or methylene group adjacent to the triazole ring using oxidizing agents such as selenium dioxide or manganese dioxide.

The versatility of 1H-1,2,4-triazole derivatives extends beyond their use as standalone therapeutic agents; they also serve as valuable intermediates in the synthesis of more complex molecules. For example, they can be used to construct larger heterocyclic systems by appending additional rings or side chains through various coupling reactions. This modular approach allows chemists to rapidly explore new chemical spaces and identify novel lead compounds with improved pharmacological profiles.

Recent advances in computational chemistry have also facilitated the design and optimization of triazole-based drugs. Molecular modeling techniques can predict how different structural modifications will affect the compound's biological activity and pharmacokinetic properties. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

The potential applications of 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde are not limited to pharmaceuticals; it also holds promise in agrochemicals and material science. For instance, derivatives of this compound could be developed as novel pesticides or herbicides by incorporating functional groups that target specific biological pathways in plants or pests. Additionally, its unique electronic properties make it a candidate for use in organic electronics or as a building block for advanced materials.

In conclusion,1H-1-substituted triazoles, particularly those featuring an aldehyde group like (CAS No 2703774–32–5) (i.e., (R)-(-)-N-Me-(S)-proline methyl ester hydrochloride) are highly versatile chemical entities with significant potential across multiple domains including pharmaceuticals agrochemicals material science etc.. Their unique structural features combined with synthetic accessibility make them invaluable tools for chemists seeking new ways to address global challenges related health sustainability etc.. As research continues these fascinating molecules will undoubtedly continue inspire innovation drive progress across scientific disciplines.